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An In-depth Technical Guide to CAS 9004-95-9 (Polyoxyethylene Cetyl Ether)

Introduction

Polyoxyethylene cetyl ether, identified by CAS number 9004-95-9, is a non-ionic surfactant
widely utilized across the pharmaceutical, cosmetic, and industrial sectors.[1][2] It is
synthesized through the reaction of cetyl alcohol and polyethylene glycol.[2] The resulting
compound possesses both hydrophilic (polyoxyethylene) and lipophilic (cetyl ether) properties,
making it an effective emulsifying and solubilizing agent.[2] Its mild nature also makes it
suitable for use in personal care products and for applications involving sensitive skin.[1][2] In
research and drug development, it is employed for its ability to stabilize formulations, enhance
the solubility of hydrophobic compounds, and in applications such as protein extraction and cell
permeabilization.[1][3]

Chemical and Physical Properties

The properties of polyoxyethylene cetyl ether can vary depending on the degree of ethoxylation
(the number of ethylene oxide units). Different grades, such as Brij® 52, Brij® 58, and
Cetomacrogol 1000, fall under the same CAS number but have different molecular weights and
properties.[4][5]
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Property Value Reference

Polyethylene Glycol Hexadecyl
Ether, Cetomacrogol,

Synonyms [4][5][6]
Polyoxyethylene (20) cetyl

ether

Molecular Formula HO(C2H40)nC16H33 [4]

White or off-white solid/flake,
Appearance ] ] ) [11[71[8]
Milky white solid

pH (1% solution) 50-7.0 [1107118]
Water Content <1.0% - 3.0% Max [1][7118]
_ _ ~38 °C (Brij 58), 32.8°C (Brij
Melting Point [31[5]
52)

Flash Point 150°C / 302°F [5]
Cloud Point (5% NacCl) 88 -91°C [7]
Hydroxyl Value (mg KOH/g) 40 - 52 [1]

Critical Micelle Concentration

0.08 mM (20-25°C) for Brij 58 [3]
(CMC)

Solubility Water soluble [2][9]

Safety and Handling

Polyoxyethylene cetyl ether is generally not considered a hazardous substance.[4][6] However,
standard laboratory safety practices should be followed.
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Aspect Recommendation Reference

) ) Wear protective gloves,
Personal Protective Equipment

clothing, and eye protection. 10
(PPE) g yep [10]

[10]

Avoid contact with skin and
) eyes.[10] Handle in a well-
Handling _ _ [5][10]
ventilated place and avoid dust

formation.[5][10]

Store in a cool, dry, and well-
ventilated area in a tightly

Storage closed container, away from [4115119]
heat sources and strong

oxidizing agents.[4][5][9]

, _ , Wash off with soap and plenty
First Aid (Skin Contact) [5]
of water.[5]

Rinse immediately with plenty
First Aid (Eye Contact) of water for at least 15 [6]

minutes.[6]

Clean mouth with water and
First Aid (Ingestion) drink plenty of water [6]

afterwards.[6]

Use water spray, alcohol-
Fire Extinguishing Media resistant foam, dry chemical, [4]

or carbon dioxide.[4]

Incompatibilities Strong oxidizing agents.[9] [9]

Applications in Research and Drug Development

Due to its surfactant properties, CAS 9004-95-9 has several applications in a research setting:

e Solubilizing Agent: It is used to enhance the solubility of poorly water-soluble active
pharmaceutical ingredients (APIs), which is crucial for drug delivery and formulation.[1][8]
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» Emulsifier and Stabilizer: It is used to create and stabilize oil-in-water or water-in-oil
emulsions in creams, lotions, and other pharmaceutical formulations.[1]

o Protein Extraction and Cell Lysis: As a non-ionic detergent, it can be used to permeabilize
cell membranes and extract proteins for further study, such as in Western blotting or other

biochemical assays.[3]

o Nanoemulsion Formation: It can be used as a surfactant in the preparation of nanoemulsions
for food and pharmaceutical applications.[9][11]

o Study of Surfactant Behavior: It serves as a model compound for studying micelle formation
and the behavior of non-ionic surfactants.[1]

Mechanism of Action as a Surfactant

The primary mechanism of action for polyoxyethylene cetyl ether is its ability to form micelles in
aqueous solutions above its critical micelle concentration (CMC). The lipophilic cetyl tails
aggregate to form a hydrophobic core, while the hydrophilic polyoxyethylene heads form a shell
that interacts with water. This structure allows for the encapsulation and solubilization of

hydrophobic molecules.
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Lipophilic Tail (Cetyl Group) Solubilized Molecule:

Micelle Structure |

Click to download full resolution via product page

Caption: Mechanism of micelle formation and solubilization by Polyoxyethylene Cetyl Ether.

Experimental Protocols

While specific, detailed experimental protocols are highly dependent on the application and
laboratory, a general workflow for cell lysis and protein extraction using a non-ionic detergent
like polyoxyethylene cetyl ether is provided below. Researchers should optimize
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concentrations, incubation times, and other parameters for their specific cell type and
downstream application.

General Workflow for Cell Lysis and Protein Extraction

This diagram illustrates a typical workflow for preparing a protein lysate from cultured cells for
subsequent analysis.
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Lysis Buffer Components

Typical Components:
- Buffering agent (e.g., Tris-HCI)
- Salt (e.g., NaCl)
- Non-ionic detergent (CAS 9004-95-9)
- Protease/phosphatase inhibitors

Start: Cultured Cells

1. Harvest Cells
(e.g., Trypsinization, Scraping)
2. Wash Cells
(e.g., with cold PBS)
3. Cell Lysis

- Resuspend in Lysis Buffer
- Buffer contains CAS 9004-95-9

4. Incubate
(e.g., onice)

5. Centrifugation
(to pellet cell debris)

:

6. Collect Supernatant
(Contains soluble proteins)

i

7. Protein Quantification
(e.g., BCA or Bradford assay)

End: Protein Lysate

(Ready for analysis)

Click to download full resolution via product page

Caption: Generalized experimental workflow for cell lysis and protein extraction.
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Signaling Pathways

Based on available technical data, polyoxyethylene cetyl ether (CAS 9004-95-9) is primarily
used as a non-ionic surfactant, emulsifier, and solubilizing agent in research and various
formulations.[1][2] Its function is physical in nature, disrupting lipid-lipid and lipid-protein
interactions to permeabilize membranes or create emulsions.[3] There is no evidence to
suggest that it directly participates in or modulates specific biological signaling pathways as a
ligand or signaling molecule. Its role in biological experiments is typically that of a tool to
facilitate the extraction and analysis of cellular components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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